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Compound of Interest

Tetrahydrodehydrodiconiferyl
Compound Name:
alcohol

cat. No.: B3029091

An In-depth Technical Guide to
Tetrahydrodehydrodiconiferyl Alcohol

For researchers, scientists, and professionals in drug development, understanding the
chemical intricacies and biological relevance of natural compounds is paramount.
Tetrahydrodehydrodiconiferyl alcohol, a lignan of interest, is presented here in a detailed
technical overview, encompassing its chemical structure, physicochemical properties, and
biosynthetic context.

Chemical Structure and Identification

Tetrahydrodehydrodiconiferyl alcohol (TDDC) is a phenylpropanoid derivative belonging to
the lignan class of natural products. Its chemical identity is established by the Chemical
Abstracts Service (CAS) number 5234-70-8. The molecular formula of
Tetrahydrodehydrodiconiferyl alcohol is C20H2606, and it has a molecular weight of 362.42
g/mol .[1]

The core structure of Tetrahydrodehydrodiconiferyl alcohol is a dihydrobenzofuran ring
system. It is biochemically derived from the reduction of dihydrodehydrodiconiferyl alcohol.[2]
This reduction saturates a propenyl side chain to a propyl group. The IUPAC name for the
closely related (7S,8R)-Dihydrodehydrodiconiferyl Alcohol is 4-[(2S,3R)-3-(hydroxymethyl)-5-(3-
hydroxypropyl)-7-methoxy-2,3-dihydro-1-benzofuran-2-yl]-2-methoxyphenol.[3] Based on this,
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the structure of Tetrahydrodehydrodiconiferyl alcohol consists of a central
dihydrobenzofuran moiety with methoxy and hydroxy substitutions.

Physicochemical Properties

Quantitative data for Tetrahydrodehydrodiconiferyl alcohol is limited, with some properties
being predicted through computational models. A summary of available data is presented
below for reference.

Property Value Source
Molecular Formula C20H2606 PubChem
Molecular Weight 362.42 g/mol ChemicalBook[1]
Boiling Point 573.7 £ 50.0 °C (Predicted) ChemicalBook][1]
ChemicalBook[1],
CAS Number 5234-70-8
MedChemExpress[4][5]

Biosynthesis and Experimental Protocols

Tetrahydrodehydrodiconiferyl alcohol is a downstream product in the biosynthetic pathway
of lignans. This pathway originates from the dimerization of coniferyl alcohol.

Biosynthetic Pathway

The formation of Tetrahydrodehydrodiconiferyl alcohol can be conceptualized in the
following sequence:

» Dimerization of Coniferyl Alcohol: Two molecules of coniferyl alcohol undergo oxidative
coupling to form dehydrodiconiferyl alcohol.

» Reduction to Dihydrodehydrodiconiferyl Alcohol: The propenyl side chain of
dehydrodiconiferyl alcohol is reduced to a propyl group, yielding dihydrodehydrodiconiferyl
alcohol.

o Formation of Tetrahydrodehydrodiconiferyl Alcohol: Further reduction, catalyzed by
enzymes such as phenylcoumaran benzylic ether reductase, leads to the formation of
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Biosynthesis of Tetrahydrodehydrodiconiferyl alcohol.

Experimental Synthesis Protocol

A detailed experimental protocol for the direct synthesis of Tetrahydrodehydrodiconiferyl
alcohol is not readily available in the cited literature. However, a plausible synthetic route
involves the chemical reduction of dihydrodehydrodiconiferyl alcohol. The synthesis of the
precursor, dihydrodehydrodiconiferyl alcohol, has been described in detail.[6]

Step 1: Synthesis of Dihydrodehydrodiconiferyl Alcohol

A multi-step synthesis for (rac)-trans-dihydrodehydrodiconiferyl alcohol has been reported,
starting from commercially available materials and involving key steps such as C-H insertion
catalyzed by a Rhodium(ll) complex.[6][7] For a detailed protocol, researchers are directed to
the primary literature.[6]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3029091?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N9903/Tetrahydrodehydrodiconiferyl-alcohol-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b3029091?utm_src=pdf-body-img
https://www.benchchem.com/product/b3029091?utm_src=pdf-body
https://www.benchchem.com/product/b3029091?utm_src=pdf-body
https://www.benchchem.com/product/b3029091?utm_src=pdf-body
https://www.researchgate.net/publication/40731630_Synthesis_of_dihydrodehydrodiconiferyl_alcohol_The_revised_structure_of_lawsonicinf
https://www.researchgate.net/publication/40731630_Synthesis_of_dihydrodehydrodiconiferyl_alcohol_The_revised_structure_of_lawsonicinf
https://www.researchgate.net/publication/229237399_Synthesis_of_dihydrodehydrodiconiferyl_alcohol_and_derivatives_through_intramolecular_C-H_insertion
https://www.researchgate.net/publication/40731630_Synthesis_of_dihydrodehydrodiconiferyl_alcohol_The_revised_structure_of_lawsonicinf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Step 2: Reduction of Dihydrodehydrodiconiferyl Alcohol to Tetrahydrodehydrodiconiferyl
Alcohol (Proposed)

» Materials: Dihydrodehydrodiconiferyl alcohol, a suitable reducing agent (e.g., Hz over
Palladium on carbon), and an appropriate solvent (e.g., ethanol or ethyl acetate).

e Procedure:
o Dissolve dihydrodehydrodiconiferyl alcohol in the chosen solvent in a reaction vessel.
o Add a catalytic amount of the reducing agent (e.g., 5-10 mol% Pd/C).

o Purge the reaction vessel with an inert gas (e.g., argon or nitrogen) and then introduce
hydrogen gas (typically at atmospheric pressure or slightly above).

o Stir the reaction mixture at room temperature.

o Monitor the reaction progress using a suitable analytical technique, such as Thin Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

o Upon completion, filter the reaction mixture to remove the catalyst.
o Evaporate the solvent under reduced pressure.

o Purify the resulting crude product, Tetrahydrodehydrodiconiferyl alcohol, using column

chromatography on silica gel.

Biological Activity and Potential Applications

While the biological activities of precursor molecules like dehydrodiconiferyl alcohol (DHCA)
and dihydrodehydrodiconiferyl alcohol are more extensively studied, the specific bioactivity of
Tetrahydrodehydrodiconiferyl alcohol is an area of ongoing research.

DHCA, isolated from Cucurbita moschata, has demonstrated anti-adipogenic and anti-lipogenic
effects in 3T3-L1 cells and primary mouse embryonic fibroblasts, suggesting potential
applications in anti-obesity therapeutics.[8] Related lignans have also been reported to possess
anti-inflammatory and antitumor properties.[9][10] The structural modifications in
Tetrahydrodehydrodiconiferyl alcohol compared to its precursors may lead to altered
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biological activities, warranting further investigation into its pharmacological potential. The
involvement of reductases in its formation in woody tissues also suggests a role in plant
physiology, possibly related to heartwood formation.[2]

Logical Workflow for Investigating
Tetrahydrodehydrodiconiferyl Alcohol

For researchers aiming to explore the therapeutic potential of Tetrahydrodehydrodiconiferyl
alcohol, a structured investigative workflow is essential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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